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Compound of Interest

Compound Name: 2-(Tritylthio)acetic acid

CAS No.: 34914-36-8

Cat. No.: B1587632

Get Quote

2-(Tritylthio)acetic acid, also known as S-Trityl mercaptoacetic acid, is a bifunctional molecule

that marries the reactivity of a carboxylic acid with a thiol group protected by a bulky trityl

(triphenylmethyl) moiety.[1][2] This unique structure makes it an invaluable tool for introducing a

protected thiol group into more complex molecules. The trityl group provides robust protection

under many reaction conditions, yet it can be selectively removed under specific, mild acidic

conditions.[1][3] This strategic combination of stability and selective lability is the cornerstone of

its widespread use in peptide synthesis, bioconjugation, and as a versatile linker in the

development of advanced therapeutics.[1][4][5]

Physicochemical and Safety Profile
A comprehensive understanding of a reagent's properties is fundamental to its effective and

safe application.

Key Properties
The essential physicochemical data for 2-(Tritylthio)acetic acid are summarized below for

quick reference.
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Property Value Source(s)

CAS Number 34914-36-8 [2][6][7]

Molecular Formula C₂₁H₁₈O₂S [1][2][6]

Molecular Weight 334.44 g/mol [1][2]

IUPAC Name 2-(tritylsulfanyl)acetic acid [1][2][6]

Synonyms
S-Trityl-mercaptoacetic acid,

(tritylsulfanyl)acetic acid
[2][7][8]

Appearance Solid [7]

Purity Typically ≥97% [6][7]

Storage
Store at 2-8 °C, sealed in a dry

environment
[6][7]

Safety and Handling
2-(Tritylthio)acetic acid is classified as a hazardous substance and requires careful handling

in a laboratory setting.

GHS Hazard Classification:[2][7]

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

H413: May cause long lasting harmful effects to aquatic life

Recommended Handling Precautions:

Engineering Controls: Use in a well-ventilated fume hood to minimize inhalation exposure.
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Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab

coat, and chemical-resistant gloves (e.g., nitrile).

Handling: Avoid creating dust. Prevent contact with skin, eyes, and clothing. Do not ingest or

inhale.

Storage: Keep the container tightly sealed and store in a cool, dry place as recommended

(2-8°C).[7]

Synthesis and Chemical Principles
The preparation of 2-(Tritylthio)acetic acid is a straightforward but illustrative example of S-

alkylation, specifically S-tritylation.

Synthetic Route
The most common synthesis involves the reaction of thioglycolic acid (mercaptoacetic acid)

with trityl chloride in the presence of a base.[9] The base serves to deprotonate the thiol,

forming a more nucleophilic thiolate anion, which then attacks the electrophilic carbon of trityl

chloride in a nucleophilic substitution reaction.

Thioglycolic Acid
(HSCH₂COOH)

+Trityl Chloride
((Ph)₃CCl)

Base
(e.g., Pyridine)

Solvent

2-(Tritylthio)acetic Acid
((Ph)₃CSCH₂COOH)

Base·HCl

Click to download full resolution via product page

Caption: General synthesis of 2-(Tritylthio)acetic acid.

Step-by-Step Synthesis Protocol
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This protocol is a representative procedure. Researchers should adapt it based on specific

laboratory conditions and scale.

Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve thioglycolic

acid (1.0 eq) in a suitable solvent such as pyridine, which also acts as the base.

Reaction: Cool the solution in an ice bath. Slowly add a solution of trityl chloride (1.0 eq) in

the same solvent to the flask.

Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin

Layer Chromatography (TLC) until the starting material is consumed.

Workup: Once the reaction is complete, quench it by adding water. Extract the product into

an organic solvent like ethyl acetate.

Purification: Wash the organic layer with dilute acid (e.g., 1M HCl) to remove pyridine,

followed by brine. Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Final Product: The crude product can be purified further by recrystallization or column

chromatography to yield pure 2-(Tritylthio)acetic acid.[1]

The Core Chemistry: Thiol Protection and
Deprotection
The utility of 2-(Tritylthio)acetic acid is fundamentally derived from the properties of the S-trityl

group.

The Trityl Protecting Group
The trityl group is prized for several reasons:

Steric Hindrance: Its bulky nature provides excellent steric shielding of the sulfur atom,

preventing unwanted side reactions.[10]

Acid Lability: The bond between sulfur and the trityl carbon is highly susceptible to cleavage

by acids. This is because the cleavage results in the formation of a triphenylmethyl (trityl)
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cation, which is exceptionally stable due to resonance delocalization across the three phenyl

rings.[3]

Orthogonality: It is stable to basic conditions, allowing for the use of base-labile protecting

groups elsewhere in the molecule (e.g., Fmoc group in peptide synthesis).

Deprotection Mechanism and Protocol
The removal of the trityl group is typically achieved with trifluoroacetic acid (TFA).[1][5]

Mechanism: The reaction is initiated by protonation of the sulfur atom by TFA, which weakens

the C-S bond.[3][5] This bond then cleaves heterolytically to release the free thiol and the

stable trityl cation.[3]

S-Trityl Protected Thiol
((Ph)₃CS-R)

Protonated Intermediate
[(Ph)₃CS(H)-R]⁺

+ TFA

Trifluoroacetic Acid (TFA)

Free Thiol
(HS-R)

Trityl Cation
[(Ph)₃C]⁺

Trapped Cation
((Ph)₃C-H)

+ Scavenger

Scavenger
(e.g., Et₃SiH)

Click to download full resolution via product page

Caption: Acid-catalyzed deprotection of an S-trityl group.

The Role of Scavengers: The highly electrophilic trityl cation can react with nucleophilic

residues in the substrate (e.g., tryptophan in peptides). To prevent this, a "scavenger" such as

triethylsilane (Et₃SiH) or triisopropylsilane (TIPS) is added to the reaction mixture.[1][5] These

scavengers efficiently and irreversibly trap the trityl cation.[5]

Step-by-Step Deprotection Protocol:
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Dissolution: Dissolve the S-tritylated compound in a suitable solvent like dichloromethane

(DCM).

Addition of Reagents: Add triethylsilane (Et₃SiH, 2-5 eq) to the solution, followed by the slow

addition of trifluoroacetic acid (TFA, typically 5-50% v/v) at 0°C.

Reaction: Stir the mixture at room temperature for 30-60 minutes, monitoring by TLC or LC-

MS.

Workup: Remove the TFA and solvent under reduced pressure (co-evaporating with toluene

can help remove residual TFA).

Isolation: The resulting free thiol can be purified by standard methods or used directly in the

next synthetic step.

Key Applications in Research and Drug
Development
Linker in Bioconjugation and Drug Delivery
2-(Tritylthio)acetic acid is an excellent bifunctional linker.[4] The carboxylic acid provides a

handle for covalent attachment to drugs, probes, or surfaces via amide or ester bonds. The

protected thiol, after deprotection, offers a specific site for conjugation to other molecules, such

as antibodies or gold nanoparticles, which have a high affinity for thiols.[5] This strategy is

central to the construction of Antibody-Drug Conjugates (ADCs) and other targeted therapeutic

systems.[4][11]
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Caption: Workflow for using the reagent as a linker.

Peptide Synthesis
In peptide chemistry, this reagent is used to introduce a mercaptoacetic acid moiety into a

peptide sequence.[8] This is particularly useful for synthesizing peptide thioacids, which are

important intermediates in native chemical ligation—a powerful technique for assembling large

proteins from smaller, unprotected peptide fragments.[12] The carboxylic acid of 2-
(Tritylthio)acetic acid can be activated and coupled to the N-terminus of a peptide chain using

standard peptide coupling reagents (e.g., DCC, EDCI).[5] The trityl group protects the thiol

throughout the synthesis and is removed at the final stage.

Amidation Protocol: Coupling to an Amine
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This protocol details the formation of an amide bond between 2-(Tritylthio)acetic acid and a

primary amine.

Activation: Dissolve 2-(Tritylthio)acetic acid (1.0 eq) and a coupling agent such as N,N'-

dicyclohexylcarbodiimide (DCC, 1.1 eq) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide

hydrochloride (EDCI, 1.1 eq) in an anhydrous aprotic solvent (e.g., DCM or DMF). Stir for 15-

30 minutes at 0°C to form the active ester. An additive like N-hydroxysuccinimide (NHS) may

be included to improve efficiency and reduce side reactions.

Coupling: Add the amine-containing substrate (1.0 eq) to the activated mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor

completion by TLC or LC-MS.

Workup: If DCC was used, filter off the dicyclohexylurea (DCU) byproduct. Dilute the filtrate

with an organic solvent and wash sequentially with a mild acid, a mild base (e.g., saturated

NaHCO₃ solution), and brine.

Purification: Dry the organic phase, concentrate it, and purify the resulting amide by column

chromatography or recrystallization.

Conclusion
2-(Tritylthio)acetic acid is a highly enabling chemical tool whose value lies in the predictable

and controllable behavior of the S-trityl protecting group. Its ability to introduce a selectively-

unmaskable thiol group makes it indispensable in fields requiring precise molecular

construction, from the solid-phase synthesis of complex peptides to the design of sophisticated

drug delivery systems. A thorough understanding of its synthesis, reactivity, and handling is

essential for any scientist looking to leverage its full potential in their research and development

endeavors.

References
ACG Publications. (2022). Synthesis and reactivity of novel trityl-type protecting groups.

ACG Publications. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1587632/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-tritylthio-acetic-acid
https://www.benchchem.com/product/b1587632/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-tritylthio-acetic-acid
https://www.benchchem.com/product/b1587632/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-2-tritylthio-acetic-acid
https://acgpubs.org/record/20220613043806-694
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Google Patents. (2020). CN111205266A - Synthetic method of 2-thiopheneacetic acid.
Google Patents.

National Center for Biotechnology Information. PubChem Compound Summary for CID

4245306, 2-(Tritylthio)acetic acid. PubChem. Retrieved from [Link]

Ataman Kimya. THIOGLYCOLIC ACID. Ataman Kimya. Retrieved from [Link]

ACS Figshare. (2022). A New Class of Tunable Acid-Sensitive Linkers for Native Drug

Release Based on the Trityl Protecting Group. ACS Publications. Retrieved from [Link]

Engle, J. (2020). Protecting Groups for Peptide Synthesis. YouTube. Retrieved from [Link]

National Institutes of Health. (2019). A Tripeptide Approach to the Solid‐Phase Synthesis of

Peptide Thioacids and N‐Glycopeptides. NIH. Retrieved from [Link]

National Institutes of Health. (2020). Synthesis of Thiol Derivatives of Biological Active

Compounds for Nanotechnology Application. NIH. Retrieved from [Link]

Total Synthesis. Trityl Protecting Group: Trityl Chloride Protection & Deprotection. Total

Synthesis. Retrieved from [Link]

Journal of the American Chemical Society. (2001). Reductive Demercuration in Deprotection

of Trityl Thioethers, Trityl Amines, and Trityl Ethers. ACS Publications. Retrieved from [Link]

Anaspec. S-Trityl-Mercaptoacetic acid. Anaspec. Retrieved from [Link]

ResearchGate. (1992). Solid-phase peptide synthesis using Nα-trityl-amino acids.

ResearchGate. Retrieved from [Link]

National Institutes of Health. (2022). A New Class of Tunable Acid-Sensitive Linkers for

Native Drug Release Based on the Trityl Protecting Group. NIH. Retrieved from [Link]

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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